Cas no 201274-81-9 (H-D-Thr(tbu)-OH)

H-D-Thr(tbu)-OH is a protected derivative of threonine, where the hydroxyl group is shielded with a tert-butyl (tBu) protecting group. This modification enhances stability during peptide synthesis, particularly in solid-phase applications, by preventing unwanted side reactions. The D-configuration of the amino acid makes it valuable for constructing peptides with specific stereochemical requirements. Its high purity and consistent quality ensure reliable performance in complex synthetic routes. The tert-butyl group can be selectively removed under mild acidic conditions, offering versatility in deprotection strategies. This compound is widely used in pharmaceutical research and the development of bioactive peptides, where precise control over molecular structure is critical.

H-D-Thr(tbu)-OH structure

Product Name:H-D-Thr(tbu)-OH

CAS No:201274-81-9

MF:C₈H₁₇NO₃

MW:175.225482702255

MDL:MFCD00171400

CID:253164

PubChem ID:22820637

Update Time:2025-11-06

H-D-Thr(tbu)-OH Chemical and Physical Properties

Names and Identifiers

- D-Threonine,O-(1,1-dimethylethyl)-
- H-D-Thr(tBu)-OH
- (2R,3S)-2-amino-3-(tert-butoxy)butanoic acid
- (2R,3S)-2-amino-3-[(2-methylpropan-2-yl)oxy]butanoic acid
- O-tert·Butyl-D-threonine
- O-tert-Butyl-D-threonine
- AG-B-40416
- AK-88973
- AM82266
- CTK5J1304
- D-Thr(Bu-t)-OH
- D-Thr(tBu)-OH
- O-T-BUTYL-D-THREONINE
- O-tert.Butyl-D-threonine
- D-Threonine, O-(1,1-dimethylethyl)-
- AX8005516
- X4320
- ST24047352
- O-tert inverted exclamation mark currencyButyl-D-threonine
- H-D-Thr(tbu)-OH
- MDL： MFCD00171400
- Inchi： 1S/C8H17NO3/c1-5(6(9)7(10)11)12-8(2,3)4/h5-6H,9H2,1-4H3,(H,10,11)/t5-,6+/m0/s1
- InChI Key： NMJINEMBBQVPGY-NTSWFWBYSA-N
- SMILES： O([C@@H](C)[C@H](C(=O)O)N)C(C)(C)C

Computed Properties

Exact Mass: 175.12091
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 162
Topological Polar Surface Area: 72.6

Experimental Properties

Density: 1.055±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: >300°C
Boiling Point: 275.3±30.0 ºC (760 Torr),
Flash Point: 120.3±24.6 ºC,
Solubility: Dissolution (49 g/l) (25 º C),
PSA: 72.55
Specific Rotation: +40° (c=1, H2O)

H-D-Thr(tbu)-OH Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

H-D-Thr(tbu)-OH Pricemore >>

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Chemenu	CM184492-25g	O-(tert-butyl)-D-threonine	201274-81-9	97%	25g	$567	2021-06-09
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